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Compound of Interest

Compound Name: DBPR110

Cat. No.: B10855327 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like DBPR110 is a critical component of laboratory

safety and regulatory compliance. This document provides essential, immediate safety and

logistical information, including operational and disposal plans for DBPR110, a nonstructural

protein 5A (NS5A) inhibitor used in hepatitis C virus (HCV) research.[1][2][3] Adherence to

these procedural guidelines is paramount to ensure the safety of laboratory personnel and the

protection of the environment.

I. Understanding DBPR110: Chemical and Biological
Context
DBPR110 is a potent antiviral compound with the molecular formula C50H48N6O4S2.[4] As an

NS5A inhibitor, it targets a key protein in the HCV replication process.[1][2][5] All products of

this nature are intended for research purposes only.[1] Due to its biological activity, it is crucial

to handle DBPR110 and any materials it comes into contact with as potentially hazardous

chemical waste.

Table 1: Chemical Properties of DBPR110
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Property Value

Molecular Formula C50H48N6O4S2

Molecular Weight 861.09 g/mol [1]

Appearance Not specified (typically a solid)

Solubility Soluble in DMSO

II. Pre-Disposal Safety and Handling Protocols
Before beginning the disposal process, it is imperative to follow standard laboratory safety

protocols to minimize exposure and risk.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Handling:

Avoid generating dust or aerosols.

Work in a well-ventilated area, preferably a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

III. Step-by-Step Disposal Procedures for DBPR110
The proper disposal of DBPR110, like other chemical laboratory waste, involves a multi-step

process of identification, segregation, and collection by a licensed waste disposal service.[6]

Step 1: Waste Identification and Classification
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All materials contaminated with DBPR110 must be classified as hazardous chemical waste.

This includes:

Unused or expired DBPR110.

Contaminated labware (e.g., pipette tips, tubes, flasks).

Contaminated PPE (gloves, etc.).

Solutions containing DBPR110.

Step 2: Waste Segregation

Solid Waste:

Place all solid waste contaminated with DBPR110 (e.g., empty vials, contaminated pipette

tips, gloves) into a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix with non-hazardous or biological waste unless your institution's guidelines

permit it for specific incineration protocols.

Liquid Waste:

Collect all liquid waste containing DBPR110 in a dedicated, sealed, and compatible

hazardous waste container.

Clearly label the container with "Hazardous Waste," the name "DBPR110," and the

approximate concentration and volume.

Do not dispose of liquid waste containing DBPR110 down the drain.

Sharps Waste:

Any sharps (e.g., needles, syringes) contaminated with DBPR110 must be disposed of in

a designated, puncture-resistant sharps container that is also labeled as hazardous

chemical waste.

Step 3: Storage and Labeling
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Store all DBPR110 waste containers in a designated, secure area away from general

laboratory traffic.

Ensure all containers are properly labeled with the contents, date, and hazard symbols as

required by your institution and local regulations.

Step 4: Professional Disposal

Arrange for the collection and disposal of DBPR110 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[6] These specialized services ensure that the waste is managed and disposed of

in compliance with all federal, state, and local regulations.[7][8]

IV. Experimental Protocols for Decontamination
For reusable labware that has come into contact with DBPR110, a thorough decontamination

procedure is necessary.

Protocol for Decontaminating Glassware:

Initial Rinse: Rinse the glassware three times with a suitable organic solvent in which

DBPR110 is soluble (e.g., ethanol or acetone) to remove the bulk of the compound. Collect

this rinsate as hazardous liquid waste.

Wash: Wash the glassware with laboratory detergent and hot water.

Final Rinse: Rinse thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

V. Logical Workflow for DBPR110 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of materials contaminated with DBPR110.
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Caption: DBPR110 Disposal Workflow Diagram.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

DBPR110, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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